Cas no 54118-72-8 (4-Methoxy-4'-thiomethylbenzophenone)

• Product Name: 4-Methoxy-4'-thiomethylbenzophenone
• CAS No: 54118-72-8
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 880188
• PubChem ID: 21476634
• Update Time: 2025-04-19

4-Methoxy-4'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• LogP
• (4-methoxyphenyl)-(4-methylsulfanylphenyl)methanone
• 4-METHOXY-4'-METHYLTHIOBENZOPHENONE
• 4-Methoxy-4'-thiomethylbenzophenone
• 54118-72-8
• AKOS016018311
• MFCD07698794
• DTXSID10614399
• SCHEMBL8392486
• (4-Methoxyphenyl)[4-(methylsulfanyl)phenyl]methanone

• MDL： MFCD07698794
• Inchi： 1S/C15H14O2S/c1-17-13-7-3-11(4-8-13)15(16)12-5-9-14(18-2)10-6-12/h3-10H,1-2H3
• InChI Key： MBBNMEDIJUBJMA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 258.07152
• Monoisotopic Mass: 258.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3